Cas no 1806369-36-7 (3-Amino-4-(2-cyanoethyl)mandelic acid)

• Product Name: 3-Amino-4-(2-cyanoethyl)mandelic acid
• CAS No: 1806369-36-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4796909
• Update Time: 2025-05-20

3-Amino-4-(2-cyanoethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2-cyanoethyl)mandelic acid

• Inchi： 1S/C11H12N2O3/c12-5-1-2-7-3-4-8(6-9(7)13)10(14)11(15)16/h3-4,6,10,14H,1-2,13H2,(H,15,16)
• InChI Key： BQVXJGNTLGKUCX-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=C(C=1)N)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.1
• Topological Polar Surface Area: 107

Additional information on 3-Amino-4-(2-cyanoethyl)mandelic acid

Introduction to 3-Amino-4-(2-cyanoethyl)mandelic Acid (CAS No. 1806369-36-7) and Its Emerging Applications in Chemical Biology

3-Amino-4-(2-cyanoethyl)mandelic acid, identified by the chemical identifier CAS No. 1806369-36-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, featuring a mandelic acid backbone with an amino group at the third position and a 2-cyanoethyl substituent at the fourth position, presents a versatile scaffold for further chemical modifications and biological investigations.

The structural motif of 3-amino-4-(2-cyanoethyl)mandelic acid incorporates both polar and non-polar functional groups, making it an attractive candidate for drug design and molecular recognition studies. The presence of the amino group (-NH₂) at the third position enhances its reactivity, allowing for conjugation with various biomolecules or further derivatization into more complex pharmacophores. Additionally, the 2-cyanoethyl group (-CH₂CH₂CN) introduces both a cyano group (-CN), which is known for its ability to interact with biological targets through hydrogen bonding or electrostatic interactions, and an ethyl chain, which can influence solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-4-(2-cyanoethyl)mandelic acid and its derivatives. One of the most promising areas of research involves its application in the development of novel antibiotics and antiviral agents. The structural features of this compound make it a suitable candidate for inhibiting bacterial enzymes or viral proteases, which are critical targets in combating infectious diseases. For instance, studies have demonstrated that derivatives of mandelic acid can disrupt bacterial cell wall synthesis by interfering with key enzymes such as penicillin-binding proteins (PBPs). The introduction of additional functional groups, such as the amino and cyanoethyl moieties in 3-amino-4-(2-cyanoethyl)mandelic acid, may enhance binding affinity and selectivity against specific pathogens.

Moreover, 3-amino-4-(2-cyanoethyl)mandelic acid has shown promise in the field of anticancer research. The compound’s ability to interact with biological targets through multiple binding sites makes it a potential candidate for developing small-molecule inhibitors of cancer-related enzymes. Recent studies have highlighted the role of mandelic acid derivatives in modulating pathways involved in cell proliferation and apoptosis. The amino group at the third position allows for further functionalization to enhance interactions with oncogenic proteins or kinases, while the cyanoethyl substituent can improve solubility and bioavailability. These properties make 3-amino-4-(2-cyanoethyl)mandelic acid a valuable scaffold for designing next-generation anticancer agents.

Another area where 3-amino-4-(2-cyanoethyl)mandelic acid has been extensively studied is in the development of enzyme inhibitors for metabolic disorders. The compound’s structural features enable it to mimic natural substrates or compete with them for binding sites on enzymes involved in metabolic pathways. For example, derivatives of mandelic acid have been investigated as potential treatments for phenylketonuria (PKU), a genetic disorder characterized by a deficiency in phenylalanine hydroxylase. The amino group in 3-amino-4-(2-cyanoethyl)mandelic acid can be strategically modified to enhance binding affinity to target enzymes, thereby improving therapeutic efficacy.

The synthetic chemistry of 3-amino-4-(2-cyanoethyl)mandelic acid also presents interesting challenges and opportunities. The compound’s complex structure requires precise synthetic methodologies to ensure high yield and purity. Advances in organic synthesis techniques have enabled researchers to develop efficient routes for producing this compound on both laboratory and industrial scales. For instance, multi-step reactions involving Grignard reactions, cyanation reactions, and condensation processes have been employed to construct the desired molecular framework. These synthetic strategies not only facilitate access to 3-amino-4-(2-cyanoethyl)mandelic acid but also provide insights into developing novel derivatives with tailored biological activities.

In conclusion, 3-amino-4-(2-cyanoethyl)mandelic acid (CAS No. 1806369-36-7) is a structurally unique compound with significant potential in pharmaceutical research and development. Its versatile scaffold allows for diverse chemical modifications, making it an ideal candidate for designing drugs targeting various diseases, including infectious diseases, cancer, and metabolic disorders. As research continues to uncover new applications for this compound, it is expected that 3-amino-4-(2-cyanoethyl)mandelic acid will play an increasingly important role in advancing therapeutic strategies across multiple disciplines.